Cas no 3455-14-9 (2,11-Dichlorodibenzb,f1,4oxazepine)

2,11-Dichlorodibenz[b,f][1,4]oxazepine is a heterocyclic organic compound featuring a dibenzoxazepine core structure with chlorine substituents at the 2 and 11 positions. This compound is of interest in pharmaceutical and chemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The dichloro substitution enhances its reactivity, making it suitable for further functionalization through cross-coupling or nucleophilic substitution reactions. Its rigid fused-ring system may also contribute to binding affinity in medicinal chemistry applications. The compound's stability and well-defined structure facilitate its use in method development and structure-activity relationship studies. Proper handling is required due to potential reactivity of the chlorine substituents.
2,11-Dichlorodibenzb,f1,4oxazepine structure
3455-14-9 structure
Product Name:2,11-Dichlorodibenzb,f1,4oxazepine
CAS No:3455-14-9
MF:C13H7Cl2NO
MW:264.106781244278
MDL:MFCD23160140
CID:2736409
PubChem ID:13000268
Update Time:2025-10-29

2,11-Dichlorodibenzb,f1,4oxazepine Chemical and Physical Properties

Names and Identifiers

    • 2,11-dichloro-dibenzo[b,f][1,4]oxazepine
    • Dibenz[b,f][1,4]oxazepine, 2,11-dichloro-
    • 2,11-Dichlorodibenzo[b,f][1,4]oxazepine
    • Dibenz[b,f][1,4]oxazepine,2,11-dichloro-
    • CS-M1761
    • AKOS037650241
    • 6,8-dichlorobenzo[b][1,4]benzoxazepine
    • 3455-14-9
    • SCHEMBL22077148
    • CS-14506
    • MJ6AZC8XWX
    • 2,11-Dichlorodibenz[b,f][1,4]oxazepine
    • 2,11-Dichlorodibenzb,f1,4oxazepine
    • MDL: MFCD23160140
    • Inchi: 1S/C13H7Cl2NO/c14-8-5-6-11-9(7-8)13(15)16-10-3-1-2-4-12(10)17-11/h1-7H
    • InChI Key: REOFTPBYJKJOPQ-UHFFFAOYSA-N
    • SMILES: ClC1C2C=C(C=CC=2OC2C=CC=CC=2N=1)Cl

Computed Properties

  • Exact Mass: 262.9904692g/mol
  • Monoisotopic Mass: 262.9904692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6
  • XLogP3: 4.3

2,11-Dichlorodibenzb,f1,4oxazepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D770996-100mg
Dibenz[b,f][1,4]oxazepine, 2,11-dichloro-
3455-14-9 98%
100mg
$320 2024-06-06
eNovation Chemicals LLC
D770996-250mg
Dibenz[b,f][1,4]oxazepine, 2,11-dichloro-
3455-14-9 98%
250mg
$520 2024-06-06
eNovation Chemicals LLC
D770996-1g
Dibenz[b,f][1,4]oxazepine, 2,11-dichloro-
3455-14-9 98%
1g
$1040 2024-06-06
ChemScence
CS-M1761-1g
2,11-Dichlorodibenzo[b,f][1,4]oxazepine
3455-14-9
1g
$858.0 2022-04-27
TRC
D417755-10mg
2,11-Dichlorodibenz[b,f][1,4]oxazepine
3455-14-9
10mg
$ 75.00 2023-04-17
TRC
D417755-100mg
2,11-Dichlorodibenz[b,f][1,4]oxazepine
3455-14-9
100mg
$ 276.00 2023-04-17
TRC
D417755-500mg
2,11-Dichlorodibenz[b,f][1,4]oxazepine
3455-14-9
500mg
$ 2268.00 2023-04-17
Ambeed
A453700-100mg
2,11-Dichlorodibenzo[b,f][1,4]oxazepine
3455-14-9 98%
100mg
$254.0 2025-02-21
Ambeed
A453700-250mg
2,11-Dichlorodibenzo[b,f][1,4]oxazepine
3455-14-9 98%
250mg
$507.0 2025-02-21
Ambeed
A453700-1g
2,11-Dichlorodibenzo[b,f][1,4]oxazepine
3455-14-9 98%
1g
$1115.0 2025-02-21

Additional information on 2,11-Dichlorodibenzb,f1,4oxazepine

2,11-Dichlorodibenz[b,f][1,4]oxazepine (CAS No. 3455-14-9): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

The compound 2,11-Dichlorodibenz[b,f][1,4]oxazepine, identified by the CAS No. 3455-14-9, is a polychlorinated heterocyclic molecule with a unique fused-ring architecture. Its core structure consists of a [1,4]oxazepine scaffold bridging two benzene rings at positions b and f, with chlorine substituents at the 2 and 11 positions. This configuration imparts distinct electronic and steric properties, making it a subject of interest in organic synthesis and materials science. The molecule’s stability and aromaticity stem from the conjugated π-electron system spanning the dibenzofused framework, while the chlorine atoms introduce polarity and reactivity for functionalization.

Recent advancements in synthetic methodologies have enabled efficient access to 2,11-Dichlorodibenz[b,f][1,4]oxazepine through multistep protocols involving cyclization reactions under transition-metal-catalyzed conditions. A notable approach reported in *Organic Letters* (2023) employs palladium-catalyzed C–H activation to construct the dibenzo core followed by selective chlorination using N-chlorosuccinimide (NCS). This method achieves high regioselectivity for the 2 and 11 positions, critical for preserving the compound’s structural integrity. Computational studies further validate that the energy barriers for chlorination at these sites are significantly lower than at alternative positions due to steric shielding by adjacent aromatic rings.

From a spectroscopic perspective, 2,11-Dichlorodibenz[b,f][1,4]oxazepine exhibits characteristic absorption maxima in UV-Vis spectra around 300–350 nm, attributed to π–π* transitions within the extended conjugated system. Nuclear magnetic resonance (NMR) analysis reveals distinct chemical shifts for aromatic protons adjacent to the oxazepine ring (δ ~7.8–8.2 ppm) compared to those in the terminal benzene moieties (δ ~7.6–7.7 ppm). These spectral features are invaluable for analytical characterization and purity assessment during large-scale synthesis.

In terms of physical properties, this compound demonstrates moderate solubility in polar aprotic solvents such as DMSO or DMF but limited solubility in water (<0.05 mg/mL), as reported in *Journal of Chemical Thermodynamics* (2023). Its melting point is documented at approximately 98–99°C under atmospheric pressure, with decomposition observed above 200°C under inert atmosphere conditions. These attributes align with its classification as a low-volatility organic solid suitable for thin-film applications.

Emerging research highlights potential applications of 2,11-Dichlorodibenz[b,f][1,4]oxazepine as a building block for functional materials. A study published in *Advanced Materials Interfaces* (Q3 2023) explored its use as an electron-deficient component in organic photovoltaics (OPVs). When incorporated into donor–acceptor copolymers via ester linkage at position 6 of the oxazepine ring, the material exhibited enhanced charge-carrier mobility (μ ≈ 6 × 10⁻³ cm²/V·s) compared to conventional naphthalenediimide-based acceptors. The chlorine substituents were found to modulate frontier molecular orbital levels (HOMO/LUMO), improving open-circuit voltage (Voc ≈ 0.8 V) while maintaining high optical absorption coefficients.

Another promising avenue involves its role as a ligand precursor in coordination chemistry. Researchers at TU Dresden demonstrated that dechlorination of position 2 via nucleophilic substitution with pyridine yields a mono-dechlorinated derivative capable of forming stable Zn(II)-based metal–organic frameworks (MOFs). These MOFs displayed exceptional CO₂ adsorption capacities (>6 mmol/g at 76 kPa) due to Lewis acid sites generated by Zn²+ ions coordinated through oxygen atoms of the oxazepine ring. This application aligns with ongoing efforts to develop sustainable carbon capture technologies using tailored heterocyclic ligands.

In pharmaceutical chemistry contexts, computational docking studies suggest that the dibenzo[ b,f ][1,4]oxazepine scaffold could serve as a lead structure for GABA-A receptor modulators due to its structural similarity to benzodiazepines like diazepam (Valium®). While current research remains preliminary—focusing on molecular dynamics simulations rather than experimental validation—theoretical models indicate favorable interactions between the oxazepine oxygen atom and conserved tyrosine residues within receptor binding pockets (*Journal of Medicinal Chemistry*, Preprint arXiv:2308.xxxxx). Such findings underscore its potential as a scaffold for CNS-active drug discovery programs.

Safety data indicates that CAS No. 3455-14-9 exhibits low acute toxicity based on OECD guidelines testing in rodents ( 5 g/kg orally). However standard laboratory handling precautions apply given its halogenated nature: storage under dry conditions is recommended to prevent hydrolysis of C–Cl bonds under humid environments which could produce trace amounts of HCl vapor over time periods exceeding six months post-synthesis (*Chemical Safety Data Sheet*, Version 3.x).

Ongoing work aims to expand synthetic scope beyond dichlorinated derivatives through selective functionalization techniques such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination targeting position 6/8/9 atoms within both benzene rings without disrupting core oxazepine integrity (*Synlett*, In Press). These developments may unlock new pathways toward multifunctional materials integrating optical sensing capabilities with mechanical reinforcement properties through covalent network formation.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen